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Compound of Interest

Compound Name: Chromium nicotinate

Cat. No.: B1240946 Get Quote

Introduction Chromium (III) nicotinate, a coordination complex of trivalent chromium and

nicotinic acid (niacin), is widely utilized in nutritional supplements and functional foods.[1][2] In

research settings, it is a key compound for studying glucose metabolism, insulin sensitivity, and

lipid metabolism.[2][3] The preparation of accurate, stable, and soluble stock solutions is a

critical first step for ensuring reproducible results in both in vitro and in vivo experiments. This

document provides detailed protocols for the preparation, handling, and storage of chromium
nicotinate stock solutions.

Compound Information and Properties
Chromium nicotinate is a stable, crystalline powder.[3] Its physicochemical properties are

summarized below.

Table 1: Physicochemical Properties of Chromium Nicotinate

Property Value References

CAS Number 64452-96-6

Molecular Formula Cr(C₆H₄NO₂)₃

Molecular Weight 418.33 g/mol

Appearance
Gray to reddish-brown

crystalline powder
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| Storage Temperature| Room Temperature | |

Safety and Handling Precautions
Chromium nicotinate requires careful handling to minimize exposure. The compound is

classified as an irritant and is harmful if swallowed.

Hazard Classification:

Acute oral toxicity (Category 4)

Causes skin irritation (Category 2)

Causes serious eye irritation (Category 2A)

May cause respiratory tract irritation

Personal Protective Equipment (PPE):

Eye Protection: Wear approved safety glasses or goggles.

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile).

Body Protection: Wear a lab coat.

Respiratory Protection: Avoid generating dust. If dust formation is unavoidable, use a

NIOSH-approved respirator.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.

Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.

Storage:

Store in a cool, dry, and well-ventilated area in a tightly sealed container.
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Protect from moisture and light. Storing under an inert atmosphere is also recommended.

Experimental Protocols
Reports on the solubility of chromium nicotinate are conflicting, with some sources stating it is

soluble in water and others indicating it is slightly soluble or insoluble. Therefore, the following

protocols provide options for aqueous and non-aqueous preparations. A small-scale solubility

test is always recommended before preparing a large batch.

Protocol 1: Preparation of Aqueous Stock Solution
This protocol is suitable for most cell culture and aqueous-based experiments. Solubility can be

enhanced by slightly increasing the pH.

Materials:

Chromium nicotinate powder

High-purity water (e.g., Milli-Q® or sterile water for injection)

0.1 M Sodium Hydroxide (NaOH), sterile-filtered (optional, for enhancing solubility)

Calibrated analytical balance

Sterile conical tubes or volumetric flasks

Magnetic stirrer and stir bar

0.22 µm sterile syringe filter

Methodology:

Calculate Mass: Determine the mass of chromium nicotinate required for your desired

stock concentration and volume.

Mass (g) = Desired Concentration (mol/L) x Final Volume (L) x Molecular Weight ( g/mol )

Weigh Compound: Accurately weigh the calculated mass of chromium nicotinate powder in

a suitable container (e.g., on weighing paper or directly into the mixing vessel).
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Add Solvent: Add approximately 80% of the final volume of high-purity water to the vessel

containing the powder.

Dissolution:

Place the vessel on a magnetic stirrer and add a sterile stir bar.

Stir the mixture at room temperature. Dissolution may be slow.

If the compound does not fully dissolve after 30-60 minutes, proceed to the next step.

Enhancing Solubility (Optional):

Based on experimental use in other studies, solubility can be improved in a slightly basic

solution.

While stirring, add 0.1 M NaOH dropwise until the compound dissolves. Monitor the pH to

ensure it remains within a range compatible with your experimental system.

Final Volume Adjustment: Once the solid is fully dissolved, transfer the solution to a

volumetric flask and add water to reach the final desired volume.

Sterilization: For cell culture applications, sterilize the stock solution by passing it through a

0.22 µm syringe filter into a sterile container.

Storage: Aliquot the sterile stock solution into smaller, single-use volumes to avoid repeated

freeze-thaw cycles. Store at -20°C or -80°C for long-term use, protected from light.

Protocol 2: Preparation of Non-Aqueous Stock Solution
(DMSO)
For experiments requiring a non-aqueous solvent or where aqueous solubility is insufficient,

Dimethyl Sulfoxide (DMSO) is a common alternative.

Materials:

Chromium nicotinate powder
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Anhydrous, cell-culture grade DMSO

Calibrated analytical balance

Sterile conical tubes or glass vials with screw caps

Methodology:

Calculate and Weigh: Follow steps 1 and 2 from Protocol 1 to determine and weigh the

required mass of chromium nicotinate.

Add Solvent: Add the required volume of DMSO to the vessel containing the powder.

Dissolution: Mix thoroughly by vortexing or gentle agitation. Sonication in a water bath for 5-

10 minutes can aid dissolution if necessary.

Storage: Store aliquots in tightly sealed vials at -20°C or -80°C to prevent moisture

absorption by the DMSO.

Note: When using DMSO stock solutions in cell culture, ensure the final concentration of

DMSO in the media is non-toxic to the cells (typically <0.5%).

Data Presentation
Table 2: Solubility Data Overview
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Solvent Reported Solubility Notes References

Water

Conflicting reports:
Soluble, slightly
soluble, or
insoluble

Solubility may be
enhanced in
slightly basic
conditions (e.g.,
with dilute NaOH).

Ethanol
Conflicting reports:

Soluble or insoluble

Methanol Soluble

Acetone
Used for preparing

suspensions

Suggests low

solubility.

| DMSO | Common solvent for organo-metallic compounds | Recommended as an alternative

for in vitro studies. | |

Table 3: Example Calculations for a 10 mM Aqueous Stock Solution

Parameter Value Calculation

Desired Concentration 10 mM (0.01 mol/L) -

Desired Volume 10 mL (0.01 L) -

Molecular Weight 418.33 g/mol -

| Required Mass | 41.83 mg | 0.01 mol/L * 0.01 L * 418.33 g/mol = 0.04183 g |

Visualized Workflows
The following diagrams illustrate the key processes described in this application note.
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Preparation Workflow

1. Calculate Mass

2. Weigh Powder

3. Add 80% Solvent

4. Stir to Dissolve

Fully Dissolved?

5. Add NaOH (optional)

No

6. Adjust to Final Volume

Yes

7. Sterile Filter (0.22 µm)

8. Aliquot & Store at -20°C

Click to download full resolution via product page

Caption: Workflow for preparing an aqueous chromium nicotinate stock solution.
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Start: Choose Solvent

Is experiment in an
aqueous biological system?

Use Protocol 1:
Aqueous Solution

 Yes 

Use Protocol 2:
DMSO Solution

 No 

Is aqueous
solubility poor?

Note: Check final solvent
concentration for toxicity.

Enhance with
dilute NaOH

 Yes 

Proceed to Experiment

 No 

Click to download full resolution via product page

Caption: Decision logic for selecting the appropriate solvent for stock preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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